Cas no 1172384-23-4 (2-(1H-Pyrazol-1-yl)propylamine)

2-(1H-Pyrazol-1-yl)propylamine is a versatile heterocyclic amine compound featuring a pyrazole moiety linked to an aminopropyl side chain. Its bifunctional structure, combining a reactive amine group with a pyrazole ring, makes it valuable as a building block in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and coordination complexes. The pyrazole group offers potential for metal chelation and hydrogen bonding, while the primary amine enables further derivatization via amidation or condensation reactions. This compound exhibits stability under standard conditions and is compatible with a range of solvents, facilitating its use in multi-step synthetic routes. Its structural features may also contribute to biological activity in medicinal chemistry applications.

2-(1H-Pyrazol-1-yl)propylamine structure

1172384-23-4 structure

Product Name:2-(1H-Pyrazol-1-yl)propylamine

CAS No:1172384-23-4

MF:C₆H₁₁N₃

MW:125.171640634537

MDL:MFCD10001523

CID:1087437

PubChem ID:25248243

Update Time:2025-10-14

2-(1H-Pyrazol-1-yl)propylamine Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Pyrazol-1-yl)propan-1-amine
- [2-(1H-Pyrazol-1-yl)propyl]aminedihydrochloride
- 2-pyrazol-1-ylpropan-1-amine
- MFCD10001523
- BS-35626
- [2-(1H-Pyrazol-1-yl)propyl]amine
- SCHEMBL1696877
- 1H-Pyrazole-1-ethanamine, beta-methyl-
- [2-(1H-Pyrazol-1-yl)propyl]amine hydrochloride
- F86939
- ALBB-021590
- 2-(PYRAZOL-1-YL)PROPAN-1-AMINE
- 2-(1H-pyrazol-1-yl)-1-propanamine(SALTDATA: FREE)
- DB-135165
- EN300-231888
- AKOS005168307
- DTXSID80649476
- GQZZHLYLVWFBAY-UHFFFAOYSA-N
- CS-0215285
- 1172384-23-4
- STK352851
- 2-(1H-Pyrazol-1-yl)propylamine
- MDL： MFCD10001523
- Inchi： 1S/C6H11N3/c1-6(5-7)9-4-2-3-8-9/h2-4,6H,5,7H2,1H3
- InChI Key： GQZZHLYLVWFBAY-UHFFFAOYSA-N
- SMILES： N1(C=CC=N1)C(C)CN

Computed Properties

Exact Mass: 125.095297364g/mol
Monoisotopic Mass: 125.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 84.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 43.8Å²

2-(1H-Pyrazol-1-yl)propylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM244127-1g	2-(1H-Pyrazol-1-yl)propan-1-amine	1172384-23-4	95%	1g	$360	2021-08-04
Chemenu	CM244127-5g	2-(1H-Pyrazol-1-yl)propan-1-amine	1172384-23-4	95%	5g	$912	2021-08-04
Chemenu	CM244127-10g	2-(1H-Pyrazol-1-yl)propan-1-amine	1172384-23-4	95%	10g	$1491	2021-08-04
TRC	H226465-250mg	[2-(1H-Pyrazol-1-yl)propyl]amine	1172384-23-4		250mg	$ 310.00	2022-06-04
TRC	H226465-500mg	[2-(1H-Pyrazol-1-yl)propyl]amine	1172384-23-4		500mg	$ 515.00	2022-06-04
TRC	H226465-1000mg	[2-(1H-Pyrazol-1-yl)propyl]amine	1172384-23-4		1g	$ 825.00	2022-06-04
abcr	AB266652-250 mg	[2-(1H-Pyrazol-1-yl)propyl]amine; min. 95%	1172384-23-4		250MG	€198.50	2022-03-03
abcr	AB266652-500 mg	[2-(1H-Pyrazol-1-yl)propyl]amine; min. 95%	1172384-23-4		500MG	€264.80	2022-03-03
abcr	AB266652-1 g	[2-(1H-Pyrazol-1-yl)propyl]amine; min. 95%	1172384-23-4		1g	€309.00	2022-03-03
abcr	AB266652-5 g	[2-(1H-Pyrazol-1-yl)propyl]amine; min. 95%	1172384-23-4		5g	€752.70	2022-03-03